Cas no 170465-16-4 (Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate)

• Product Name: Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• CAS No: 170465-16-4
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 4937500
• Update Time: 2025-05-20

Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• A927353

• Inchi： 1S/C22H25N3O3/c1-23-17-25(19-10-6-3-7-11-19)22(20(23)26)12-14-24(15-13-22)21(27)28-16-18-8-4-2-5-9-18/h2-11H,12-17H2,1H3
• InChI Key： UAKGAPPVSDDLKJ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OCC3C=CC=CC=3)CC2)N(C2C=CC=CC=2)CN1C

Computed Properties

• Exact Mass: 379.18959167 g/mol
• Monoisotopic Mass: 379.18959167 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.1
• Molecular Weight: 379.5

Additional information on Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate

Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate: A Comprehensive Overview

Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate, identified by the CAS number 170465-16-4, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, a nitrogen atom within the triazaspiro system. The molecule's structure includes a benzyl group, a phenyl substituent, and a carboxylate moiety, making it a versatile compound with potential applications in drug design and materials science.

The molecular formula of Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate is C₂₀H₂₀N₃O₂, and its molecular weight is approximately 356 g/mol. The compound's structure is notable for its spiro arrangement, which creates a rigid framework that can influence its physical and chemical properties. Recent studies have highlighted the importance of such structural features in determining the compound's stability, solubility, and reactivity under various conditions.

One of the key areas of research involving this compound is its potential as a building block in medicinal chemistry. The presence of the triazaspiro system suggests that it may exhibit interesting pharmacological properties, such as enzyme inhibition or receptor binding affinity. Researchers have explored its ability to interact with biological targets, particularly in the context of developing new therapeutic agents for conditions like cancer or neurodegenerative diseases.

In addition to its pharmacological applications, Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate has been studied for its role in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into polymeric networks to enhance mechanical strength or thermal stability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds containing the spiro system. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as Suzuki coupling or Stille coupling for key steps. These methods have been refined based on insights from recent studies into catalytic processes and green chemistry principles.

From an analytical standpoint, the characterization of Benzyl 3-methyl-4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylir
ate ) has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses provide critical insights into the compound's stereochemistry and purity, which are essential for ensuring consistent performance in both laboratory and industrial settings.

In terms of safety and handling, while < strong >Benzyl 3-methyl... strong > is not classified as a hazardous material under current regulations (based on available data), proper precautions should still be taken during synthesis and handling to ensure compliance with occupational safety standards.

In conclusion,< strong >Benzyl 3-methyl... strong > represents an intriguing molecule with diverse potential applications across multiple disciplines.< strong >CAS No: strong >< strong >170465... strong > serves as an important reference identifier for researchers working with this compound.< strong >Benzene ring... strong > systems like this continue to be focal points in modern organic chemistry due to their unique properties and versatility.< strong >Triazaspiro... strong > systems are particularly valuable for their ability to create rigid frameworks that can be tailored for specific functions.< strong >Carboxylic acid... strong > groups further enhance the molecule's reactivity and utility in various chemical transformations.